Lawsonia inermis alba oil

• CAS No.: 129893-26-1
• Molecular Formula: C7H2Cl2F3NO2
• Synonyms: Lawsonia inermis alba oil

Description

Lawsonia inermis alba oil is a premium botanical extract derived from the henna plant, intended for research and development applications. This oil contains a complex profile of bioactive compounds, including lawsone (2-hydroxy-1,4-naphthoquinone), flavonoids, coumarins, triterpenoids, polyphenols, and fatty acids, which contribute to its multifaceted research value . Historically, various parts of the Lawsonia inermis plant have been used in traditional medicine across North Africa, the Middle East, and South Asia for treating skin affections, headaches, wounds, ulcers, and jaundice, providing a foundation for its modern scientific investigation . In vitro and in vivo studies indicate this oil possesses significant pharmacological properties relevant for preclinical research. It demonstrates notable antioxidant capacity, effectively scavenging free radicals such as DPPH, which may be valuable for oxidative stress studies . The oil also exhibits broad-spectrum antimicrobial activity against a range of pathogenic bacteria, including Staphylococcus aureus and Bacillus cereus , and has shown antifungal efficacy, making it a candidate for research into novel anti-infective agents . Furthermore, its documented anti-inflammatory and analgesic effects support its potential application in research focused on inflammatory pathways and pain management . Additional research areas include hepatoprotective, wound healing, and antitumor effects, which have been explored in scientific models . This product is supplied as a high-purity, concentrated oil for laboratory use. It is For Research Use Only (RUO) and is strictly not intended for diagnostic, therapeutic, or personal cosmetic applications. Researchers should consult the product specifications and safety data sheet prior to use.

Advanced Phytochemical Profiling of Lawsonia Inermis Derived Oils

Methodological Advances in Oil Extraction and Isolation

The extraction and isolation of chemical compounds from Lawsonia inermis involves a variety of methods, each tailored to the specific type of compound being targeted. These techniques range from traditional distillation to more modern, technologically advanced processes.

Optimization of Hydrodistillation and Steam Distillation Techniques for Volatile Oil Recovery

Hydrodistillation and steam distillation are conventional methods used to extract essential oils from plant materials. nih.govijper.orggrafiati.com In the case of Lawsonia inermis, these techniques are employed to recover the volatile components, primarily from the leaves and flowers. ijper.orgrkaroma.com

Hydrodistillation: This method involves boiling the plant material with water to vaporize the volatile compounds, which are then condensed and collected. nih.govresearchgate.netnih.gov Studies have shown that optimizing parameters such as the solid-to-liquid ratio and extraction time can significantly impact the yield of the essential oil. For instance, one study found the optimal yield for henna essential oil to be 6.8 g per 100 g of dry leaves. nih.govresearchgate.netnih.govd-nb.info Another study comparing hydrodistillation with microwave-assisted extraction noted that while microwave extraction produced a heavier oil, hydrodistillation yielded a greater quantity of essential oil. ijper.org

Steam Distillation: In this process, steam is passed through the plant material, causing the volatile oils to evaporate. rkaroma.com The resulting mixture of steam and oil is then condensed. This technique is also used for extracting essential oils from Lawsonia inermis and can be optimized for better yield and quality. rkaroma.comnih.gov The chemical composition of the oil can vary depending on the extraction method, with one study identifying limonene (B3431351) as a principal constituent of steam-distilled oil. rkaroma.com

The table below summarizes findings from a study that optimized hydrodistillation for Lawsonia inermis essential oil.

Pressurized Fluid Extraction (PFE) and Supercritical Fluid Extraction (SFE) Applications for Targeted Constituent Isolation

Modern extraction techniques like Pressurized Fluid Extraction (PFE) and Supercritical Fluid Extraction (SFE) offer more efficient and selective methods for isolating specific compounds.

Supercritical Fluid Extraction (SFE): This technique uses a supercritical fluid, most commonly carbon dioxide, as the solvent. SFE is particularly effective for extracting non-polar compounds. researchgate.net When applied to Lawsonia inermis leaves, supercritical CO2 has been shown to be selective for the extraction of essential oils, although the recovery of the key coloring compound, lawsone, was low with this method. researchgate.net

Pressurized Fluid Extraction (PFE): Also known as accelerated solvent extraction, PFE uses conventional solvents at elevated temperatures and pressures. This method has been explored for the extraction of bioactive compounds from Lawsonia inermis. Using hot, compressed water as a solvent, researchers achieved a lawsone recovery of up to 76.2% at 120°C with an extraction time of 30 minutes. researchgate.net

Solvent-Assisted Extraction and Sequential Fractionation Strategies for Lipids and Polar Compounds

Solvent-assisted extraction is a common method for isolating a broad range of phytochemicals, including lipids and polar compounds. healthscopefsk.comijpsjournal.com The choice of solvent is crucial and depends on the polarity of the target compounds.

Commonly used solvents for extracting compounds from Lawsonia inermis include methanol (B129727), ethanol (B145695), acetone (B3395972), and chloroform (B151607). healthscopefsk.com Methanol is often favored for its ability to dissolve a wide range of active compounds. healthscopefsk.com Studies have shown that different solvents yield different phytochemical profiles. For example, a methanolic extract of the leaves was found to contain alkaloids, glycosides, and phenols, while an acetone extract revealed the presence of tannins and flavonoids. healthscopefsk.com

Sequential Fractionation: This strategy involves a stepwise extraction process using solvents of increasing polarity. This allows for the separation of compounds into different fractions based on their solubility. For instance, a crude methanol extract of Lawsonia inermis leaves can be sequentially fractionated using hexane (B92381) and ethyl acetate. This process yields fractions with varying compositions, with polar compounds being more concentrated in the aqueous methanol fraction. semanticscholar.org This approach is valuable for isolating specific classes of compounds for further analysis. nih.govnih.govfrontiersin.org

Comprehensive Constituent Elucidation via Advanced Analytical Chemistry

The detailed analysis of the chemical constituents of Lawsonia inermis-derived oils is accomplished through a combination of advanced chromatographic and spectroscopic techniques.

Chromatographic Separation Techniques and Hyphenated Systems (GC-MS, LC-MS/MS, HPLC) for Compound Identification

Chromatography is a fundamental tool for separating the complex mixtures of compounds found in plant extracts. Hyphenated systems, which combine chromatography with mass spectrometry, are particularly powerful for both separation and identification.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is the standard method for analyzing the volatile components of essential oils. nih.govresearchgate.netnih.govresearchgate.net In the analysis of Lawsonia inermis essential oil, GC-MS has been used to identify a wide range of compounds, including monoterpenes, sesquiterpenes, and fatty acid esters. d-nb.infotandfonline.comresearchgate.netorientjchem.org The chemical profile can vary significantly depending on the geographical origin of the plant. For example, one study of Nigerian henna oil identified ethyl hexadecanoate (B85987) and (E)-methyl cinnamate (B1238496) as major components tandfonline.comresearchgate.net, while another from Tunisia reported α-limonene and β-limonene as the dominant constituents. d-nb.info

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS): HPLC is well-suited for the separation of non-volatile and polar compounds. scirp.orgresearchgate.netresearchgate.net When coupled with mass spectrometry (LC-MS/MS), it allows for the sensitive and specific identification of a wide array of phytochemicals. nih.govfrontiersin.org In Lawsonia inermis extracts, HPLC has been used to identify and quantify phenolic compounds like caffeic acid and flavonoids such as rutin (B1680289) and quercetin. scirp.org The combination of HPLC with high-resolution mass spectrometry and solid-phase extraction (HPLC-HRMS-SPE) has proven to be a powerful platform for the rapid identification of bioactive compounds. nih.govfrontiersin.org

The following table presents a selection of compounds identified in Lawsonia inermis oil using GC-MS from various studies.

Spectroscopic Characterization Methods for Structural Elucidation (NMR, FTIR, UV-Vis)

Spectroscopic techniques are essential for determining the chemical structures of isolated compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is an indispensable tool for the structural elucidation of organic molecules. nih.govfrontiersin.org In the study of Lawsonia inermis extracts, 1D and 2D NMR techniques have been used to confirm the structures of isolated compounds, including flavonoids and their glycosides. nih.govfrontiersin.org For example, the structures of luteolin, apigenin, and their corresponding glucosides were confirmed through detailed NMR analysis. nih.gov

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy provides information about the functional groups present in a sample. researchgate.netresearchgate.net In the analysis of Lawsonia inermis extracts, FTIR can be used to identify the presence of characteristic chemical bonds, such as O-H (hydroxyl), C=O (carbonyl), and C-O (ether) groups, which are indicative of the types of compounds present. researchgate.netresearchgate.net

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is used to study compounds that absorb light in the ultraviolet and visible regions of the electromagnetic spectrum. This technique is particularly useful for the analysis of compounds with chromophores, such as flavonoids and naphthoquinones like lawsone. tandfonline.com

Table of Compounds

Targeted Analysis and Quantification of Key Bioactive Markers (e.g., Naphthoquinones, Terpenoids, Fatty Acids)

The chemical composition of oil derived from Lawsonia inermis, commonly known as henna, is a complex mixture of bioactive compounds. Although the name Lawsonia inermis alba suggests a specific variety, most phytochemical research refers to the species Lawsonia inermis L. without distinguishing specific cultivars, and L. alba is often cited as a synonym. researchgate.net The analysis of its oil reveals a rich profile of naphthoquinones, terpenoids, and fatty acids, which are considered key bioactive markers.

Naphthoquinones: The most prominent bioactive marker in Lawsonia inermis is the naphthoquinone lawsone (2-hydroxy-1,4-naphthoquinone). dovepress.comresearchgate.net This compound is the primary dyeing principle of the plant and is found concentrated in the leaves, particularly the petioles. researchgate.netmedwinpublishers.com The concentration of lawsone in dried henna leaves can vary, with reported ranges between 0.4% and 2.0%. researchgate.netresearchgate.net Studies using high-performance liquid chromatography (HPLC) have quantified lawsone in henna leaves at levels of 1.85-1.87%. researchgate.netnih.gov In its natural state within the leaves, lawsone often exists as glycosylated precursors, such as hennosides A, B, and C. mdpi.com Other naphthoquinones, like 2-methoxy-3-methyl-1,4-naphthoquinone, have also been identified in the leaves. researchgate.net

Terpenoids: The essential oil of Lawsonia inermis is rich in terpenoids, which contribute significantly to its characteristic aroma. ukaazpublications.com The flowers yield an essential oil containing α- and β-ionones. scispace.comscienceopen.com Analysis of the leaf essential oil has identified numerous terpenoid compounds, although their composition can vary based on geographical origin. essencejournal.com Identified volatile terpenes include 1,8-cineole, α-pinene, p-cymene, isocaryophyllene (B31545), eugenol, and phytol. researchgate.netresearchgate.net Non-volatile terpenoids such as betulin (B1666924) and lupeol (B1675499) have been isolated from the seeds. medwinpublishers.com

Fatty Acids: The seeds of Lawsonia inermis are a source of fatty oil, typically constituting 10-11% of the seed's weight. scispace.comthejaps.org.pk This oil is composed of a variety of saturated and unsaturated fatty acids. The primary fatty acids identified include linoleic acid, oleic acid, palmitic acid, stearic acid, arachidic acid, and behenic acid. scispace.comthejaps.org.pk The relative percentages of these fatty acids can show significant variation. For instance, one study reported a high content of linoleic acid (56.3%) and lower amounts of stearic (4.6%) and oleic acids (10.6%) compared to other findings. researchgate.net Unsaturated fatty acids, particularly oleic and linoleic acids, can make up as much as 67.0% of the total fatty acid content in the seed oil. researchgate.net

Interactive Table: Key Bioactive Markers in Lawsonia inermis Oil

Compound Class	Compound Name	Plant Part	Reported Concentration/Presence	References
Naphthoquinones	Lawsone (2-hydroxy-1,4-naphthoquinone)	Leaves	0.4% - 2.0% in dried leaves	researchgate.netresearchgate.netnih.gov
2-methoxy-3-methyl-1,4-naphthoquinone	Leaves	Present	researchgate.net
Hennosides (A, B, C)	Leaves	Precursors to lawsone	mdpi.com
Volatile Terpenoids	α-Ionone	Flowers, Leaves	Major component of flower essential oil	ukaazpublications.comscispace.comessencejournal.com
β-Ionone	Flowers, Leaves	Major component of flower essential oil	ukaazpublications.comscispace.comessencejournal.com
1,8-Cineole	Leaves, Fruits	Major component in some chemotypes	researchgate.netresearchgate.net
Isocaryophyllene	Leaves	8.1% in one study	researchgate.netresearchgate.net
Eugenol	Leaves	Present	ukaazpublications.comresearchgate.net
Linalool (B1675412)	Leaves	Present	researchgate.netnih.gov
Non-Volatile Terpenoids	Betulin	Seeds	Present	medwinpublishers.com
Lupeol	Seeds	Present	medwinpublishers.com
Ursolic Acid	Leaves	Present	scirp.org
Fatty Acids	Linoleic Acid	Seeds	~29.3% - 56.3%	scispace.comresearchgate.net
Oleic Acid	Seeds	~10.6% - 34.6%	scispace.comresearchgate.net
Palmitic Acid	Seeds	Present	scispace.comthejaps.org.pk
Stearic Acid	Seeds	~4.6% - 15.7%	scispace.comresearchgate.net
Arachidic Acid	Seeds	Present	scispace.comthejaps.org.pk
Behenic Acid	Seeds	Present	scispace.comthejaps.org.pk

Biosynthetic Pathways of Major Lipid and Volatile Constituents in Lawsonia inermis

The biosynthesis of the diverse chemical constituents in Lawsonia inermis involves several complex metabolic pathways. The formation of its primary lipids, volatile compounds, and the signature naphthoquinone, lawsone, originates from fundamental precursors within the plant's metabolism.

Biosynthesis of Naphthoquinones (Lawsone): The biosynthesis of lawsone occurs via the shikimate pathway, which is responsible for producing aromatic compounds in plants. nih.gov The process starts with phosphoenolpyruvate (B93156) (PEP) and D-erythrose 4-phosphate (E4P), which are converted to chorismate. nih.gov Chorismate is a critical branch-point intermediate. nih.govnih.gov

The pathway to lawsone proceeds through what is known as the o-succinylbenzoate (OSB) pathway. nih.govnih.gov

Chorismate to Isochorismate: The enzyme isochorismate synthase (ICS) converts chorismate to isochorismate. nih.gov

Formation of o-succinylbenzoate (OSB): A series of enzymatic reactions involving a trifunctional enzyme called PHYLLO transforms isochorismate into OSB. nih.gov

Conversion to 1,4-dihydroxy-2-naphthoate (DHNA): OSB is then converted to DHNA through the action of enzymes like OSB-CoA ligase and DHNA synthase. nih.govnih.gov

Final step to Lawsone: DHNA serves as the direct precursor to lawsone. nih.gov The final conversion is thought to be an oxidative decarboxylation of DHNA, although the precise enzyme for this last step in Lawsonia is not fully elucidated. nih.gov This pathway distinguishes lawsone biosynthesis from that of other simple hydroxylated naphthoquinones like juglone. nih.gov

Biosynthesis of Lipids (Fatty Acids): The fatty acids found in Lawsonia inermis seed oil are synthesized through the well-established fatty acid synthesis pathway located in the plastids of plant cells. This process begins with the precursor molecule acetyl-CoA. Through a repeating cycle of reactions catalyzed by the fatty acid synthase (FAS) complex, two-carbon units from malonyl-CoA are sequentially added to a growing acyl chain. This typically results in the formation of 16-carbon (palmitic acid) and 18-carbon (stearic acid) saturated fatty acids.

Further modifications, such as desaturation, occur in the endoplasmic reticulum. Desaturase enzymes introduce double bonds into the saturated fatty acid chains to produce unsaturated fatty acids like oleic acid (a monounsaturated fatty acid) and linoleic acid (a polyunsaturated fatty acid). fatplants.net These fatty acids are then incorporated into triacylglycerols, which are the primary storage form of lipids in the seed oil.

Biosynthesis of Volatile Constituents (Terpenoids): The volatile terpenoids, such as the ionones found in the flower's essential oil, are derived from the degradation of carotenoids. scienceopen.com Carotenoids themselves are synthesized via the terpenoid biosynthesis pathway. This pathway has two main branches:

The Mevalonic Acid (MVA) Pathway: Occurring in the cytosol, this pathway produces precursors for sesquiterpenes.

The Methylerythritol Phosphate (MEP) Pathway: Occurring in the plastids, this pathway generates precursors for monoterpenes, diterpenes, and carotenoids. scienceopen.com

The C40 carotenoid backbone is cleaved by carotenoid cleavage dioxygenase (CCD) enzymes to produce smaller, volatile C13-apocarotenoids, which include α-ionone and β-ionone. scienceopen.com These compounds are responsible for the characteristic floral scent of henna. scispace.comscienceopen.com Other volatile terpenes like linalool and various monoterpenes are synthesized more directly from the geranyl pyrophosphate (GPP) and farnesyl pyrophosphate (FPP) intermediates of the terpenoid pathway. scienceopen.comnih.gov

Investigation of Biological Activities and Molecular Mechanisms Preclinical Focus

In Vitro Cellular and Biochemical Investigations

In vitro studies form the cornerstone of understanding the bioactivity of Lawsonia inermis alba oil at a fundamental level. These investigations, utilizing cell cultures and isolated biochemical assays, have provided critical insights into its effects on oxidative stress, inflammation, microbial growth, cell proliferation, and enzyme activity.

This compound has demonstrated notable antioxidant properties in various in vitro models. These studies highlight its capacity to neutralize free radicals and modulate cellular pathways involved in oxidative stress. The antioxidant activity is often attributed to the presence of phenolic compounds within the oil. Research has shown that extracts from Lawsonia inermis can effectively scavenge radicals such as 2,2-diphenyl-1-picrylhydrazyl (DPPH) and the superoxide (B77818) anion. The reducing power of the oil has also been documented, indicating its ability to donate electrons and neutralize oxidizing agents.

Key findings from these studies indicate that the oil's components can interfere with the propagation of radical chain reactions, thereby protecting cellular components like lipids, proteins, and DNA from oxidative damage. The mechanisms involved often include hydrogen atom transfer and single electron transfer, which are characteristic of phenolic antioxidants.

The anti-inflammatory potential of this compound has been explored through its ability to modulate key signaling pathways and inhibit the production of inflammatory mediators. In vitro studies have shown that the oil can suppress the production of pro-inflammatory cytokines. The inhibitory action on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the synthesis of prostaglandins (B1171923) and leukotrienes, has been a key area of investigation.

Furthermore, research points towards the oil's ability to interfere with the nuclear factor-kappa B (NF-κB) signaling pathway, a central regulator of the inflammatory response. By inhibiting the activation of NF-κB, the oil can downregulate the expression of numerous genes involved in inflammation.

A significant body of in vitro research has focused on the antimicrobial properties of Lawsonia inermis extracts and its essential oil. The oil has exhibited a broad spectrum of activity against various pathogens, including bacteria, fungi, viruses, and parasites.

Antibacterial Activity: The oil has been shown to be effective against both Gram-positive and Gram-negative bacteria. The proposed mechanisms of action include the disruption of the bacterial cell membrane, inhibition of biofilm formation, and interference with essential metabolic pathways.

Antifungal Activity: Potent antifungal effects have been observed against a range of fungal species. The oil's components are thought to disrupt the fungal cell wall and membrane integrity, leading to the leakage of cellular contents and ultimately, cell death.

Antiviral and Antiparasitic Activity: While less explored, some studies have indicated potential antiviral and antiparasitic activities. The mechanisms in these areas are still under investigation but may involve the inhibition of viral replication or interference with parasitic metabolic processes.

Table 1: Summary of In Vitro Antimicrobial Activity of Lawsonia inermis Extracts

Microbial Type	Pathogen Examples	Observed Effect
Bacteria	Staphylococcus aureus, Escherichia coli	Inhibition of growth, disruption of cell membrane
Fungi	Candida albicans, Aspergillus niger	Inhibition of growth, disruption of cell wall

This compound and its extracts have been investigated for their potential to inhibit the growth of cancer cells in vitro. Studies have demonstrated that the oil can induce cell cycle arrest and promote apoptosis (programmed cell death) in various cancer cell lines.

The molecular mechanisms underlying these effects are multifaceted and appear to involve the modulation of key regulatory proteins. For instance, an increase in the expression of pro-apoptotic proteins like Bax and a decrease in the expression of anti-apoptotic proteins like Bcl-2 have been reported. Furthermore, the activation of caspases, a family of proteases that play a crucial role in the execution of apoptosis, has been observed in cells treated with the oil.

The inhibitory effects of this compound on various enzymes have been a subject of scientific inquiry. This inhibition is often linked to the presence of specific phytochemicals that can bind to the active sites of these enzymes.

For example, the inhibition of cholinesterases (acetylcholinesterase and butyrylcholinesterase) is relevant to the management of neurodegenerative diseases. The oil has also shown inhibitory activity against tyrosinase, an enzyme involved in melanin (B1238610) biosynthesis, suggesting its potential in cosmetic applications for hyperpigmentation. Inhibition of digestive enzymes like trypsin has also been reported. The kinetics of this inhibition, whether competitive, non-competitive, or uncompetitive, provides valuable information about the nature of the interaction between the oil's components and the target enzymes.

In Vivo Studies Utilizing Animal Models

To complement the findings from in vitro studies, researchers have utilized animal models to investigate the biological activities of Lawsonia inermis extracts in a more complex physiological system. These studies have provided evidence for the oil's efficacy in models of various conditions.

Animal studies have corroborated the anti-inflammatory effects observed in vitro. In models of induced inflammation, administration of Lawsonia inermis extracts has been shown to reduce edema and decrease the levels of inflammatory markers. Similarly, the antioxidant properties have been confirmed in animal models of oxidative stress, where treatment with the extracts has led to an increase in the levels of endogenous antioxidant enzymes and a reduction in markers of oxidative damage.

Mechanistic Evaluation of Bioactivity in Rodent Models of Inflammation and Oxidative Stress

Extracts from Lawsonia inermis have demonstrated significant anti-inflammatory and antioxidant properties in various rodent models. The ethanolic extract, in particular, has been shown to possess potent activity. In a study using a carrageenan-induced paw edema model in rats, the extract provided a maximum inhibition of 55.98%. researchgate.net This anti-inflammatory effect is mechanistically linked to the modulation of key antioxidant enzymes. A significant increase in the tissue activities of superoxide dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase was observed in treated groups, indicating that the extract mitigates inflammation by bolstering the endogenous antioxidant defense system. researchgate.net

Further studies have corroborated these findings, showing that methanolic leaf extracts can inhibit pain-stimulating agents in acetic acid-induced writhing tests in mice. plantarchives.org The plant's antioxidant capabilities are also responsible for its neuroprotective effects. In mouse models, ethanol (B145695) and chloroform (B151607) extracts of L. inermis significantly improved learning and memory, which was correlated with a considerable increase in brain levels of glutathione (GSH), SOD, and CAT. nih.govnih.gov This suggests that the nootropic effects are mediated, at least in part, through the modulation of oxidative stress markers in the brain. plantarchives.orgnih.gov While various phenolic compounds are believed to be responsible for these effects, the primary coloring agent, lawsone (2-hydroxy-1,4-naphthoquinone), has been found to possess only moderate anti-inflammatory activity on its own. plantarchives.orgajptonline.com

Table 1: Bioactivity in Rodent Models of Inflammation and Oxidative Stress

Model System	Extract/Compound	Key Mechanistic Findings	Biochemical Markers Modulated	Source(s)
Carrageenan-induced paw edema in rats	Ethanolic Extract	Showed maximum edema inhibition of 55.98%; attributed to antioxidant potential.	Increased Superoxide Dismutase (SOD), Catalase (CAT), Glutathione Peroxidase, Vitamin C, Vitamin E.	researchgate.net
Cognitive behavioral models in mice	Ethanol (Li.Et) and Chloroform (Li.Chf) Extracts	Improved learning and memory by modulating oxidative stress in the brain.	Increased Glutathione (GSH), SOD, CAT in brain tissue.	nih.govnih.gov
Acetic acid-induced writhing test in mice	Methanolic Extract	Demonstrated anti-inflammatory efficacy by inhibiting pain-stimulating agents.	Not specified.	plantarchives.org
Analgesic and anti-inflammatory tests in Wistar rats	Crude Ethanolic Extract	Exhibited significant dose-dependent analgesic, antipyretic, and anti-inflammatory effects.	Not specified.	plantarchives.org

Investigation of Systemic Effects and Biochemical Markers in Animal Physiological Systems

The systemic effects of Lawsonia inermis extracts have been evaluated across several physiological systems in animal models, with a notable focus on hepatoprotective and neuroprotective activities. Polar extracts, rich in phenolic compounds, have shown a protective effect against carbon tetrachloride (CCl4)-induced liver toxicity in rats and mice. ajptonline.com Administration of these extracts led to a significant decrease in serum levels of key liver damage markers, including bilirubin (B190676), serum transaminases (such as SGOT and SGPT), and lactate (B86563) dehydrogenase (LDH). ajptonline.com Similarly, butanolic and ethanolic extracts demonstrated a hepatoprotective effect against chemically induced hepatic damage, helping to normalize liver weight and total bilirubin content. plantarchives.orgnesa-india.org

In the context of the central nervous system, extracts were found to enhance memory and modify behavior by potentially interacting with serotonin (B10506) and norepinephrine (B1679862) pathways. ajptonline.com The primary mechanism for these nootropic effects is believed to be the extracts' antioxidant properties, which combat free radical-induced memory impairment. plantarchives.orgnih.gov Furthermore, in diabetic rat models, treatment with L. inermis extract not only improved hyperglycemia but also restored levels of serum enzymes like SGOT, SGPT, and alkaline phosphatase (SALP), as well as cholesterol and triglycerides, toward normal levels. science.gov

Table 2: Systemic Effects and Biochemical Marker Modulation in Animal Models

Physiological System	Animal Model	Extract	Observed Effects & Biochemical Marker Changes	Source(s)
Hepatic System	Rats with CCl4-induced liver toxicity	Ethanol and Aqueous Bark Extracts	Inhibited oxidative stress and reduced hepatic damage. Decreased serum transaminases and LDH.	ajptonline.com
Hepatic System	Mice with CCl4-induced hepatotoxicity	Ethanolic and Butanolic Extracts	Reduced total bilirubin content.	nesa-india.org
Central Nervous System	Mouse models of memory impairment	Ethanol and Chloroform Extracts	Improved cognitive functions. Increased brain levels of GSH, SOD, and CAT.	nih.gov
Metabolic System	Diabetic rats	Hydroethanolic Extract	Restored serum enzymes (SGOT, SGPT, SALP), cholesterol, and triglycerides towards normal levels.	science.gov
Gastrointestinal System	Rats with pylorus ligation-induced ulcers	Aqueous, Chloroform, and Ethanol Extracts	Showed anti-ulcer effects. Decreased pH, total and free acidity.	plantarchives.org

Research into Preclinical Toxicological Pathways and Systemic Responses (focused on mechanistic understanding)

Preclinical toxicological assessment of Lawsonia inermis has utilized both in silico and in vivo approaches to understand its safety profile at a mechanistic level. Computational ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions for phytochemicals identified in the extracts suggest a favorable safety profile with fewer adverse effects. tjnpr.orgresearchgate.net

Structure-Activity Relationship (SAR) and Computational Modeling Approaches

Computational chemistry has become an essential tool for elucidating the mechanisms of action for natural products. For Lawsonia inermis, molecular docking, dynamics simulations, and other in silico methods have been employed to predict how its constituent compounds interact with biological targets.

Ligand-Protein Docking and Molecular Dynamics Simulations

Molecular docking and dynamics simulations have been used to identify potential molecular targets for the compounds found in Lawsonia inermis. These studies provide insights into the binding affinities and interaction patterns between the plant's phytochemicals and various proteins. For example, in a study targeting bacterial resistance, several compounds from L. inermis were docked against the CTX-M protein of Klebsiella pneumoniae. mdpi.comopenrepository.com Out of 27 compounds identified by GC-MS, twelve showed drug-like activity, with one compound, (2-[1,2-dihydroxyethyl]-9-[β-d-ribofuranosyl] hypoxanthine), exhibiting the best binding energy of -9.76 kcal/mol. mdpi.comopenrepository.com

In another study focused on antidiabetic potential, phenolic compounds from the plant were docked against the α-amylase enzyme. rasayanjournal.co.ingrafiati.com Acacetin-7-o-glucoside, laxanthone-2, and laxanthone-3 showed the best binding energies, and subsequent molecular dynamics simulations confirmed their stability within the enzyme's binding pocket. rasayanjournal.co.in Similar computational analyses have been performed to evaluate compounds against the main protease of SARS-CoV-2 and targets for malaria, consistently showing that phytochemicals from Lawsonia inermis can form stable and favorable complexes with therapeutic proteins. researchgate.nettmrjournals.com

Table 3: Molecular Docking and Dynamics Simulation Studies of Lawsonia inermis Compounds

Therapeutic Area	Protein Target	Top Compound(s) Investigated	Binding Energy (kcal/mol)	Key Findings	Source(s)
Antibacterial	CTX-M protein (K. pneumoniae)	(2-[1,2-dihydroxyethyl]-9-[β-d-ribofuranosyl] hypoxanthine)	-9.76	Compound identified as a potential inhibitor of ESBL-producing bacteria.	mdpi.comopenrepository.com
Antidiabetic	α-amylase	Acacetin-7-o-glucoside, Laxanthone-2, Laxanthone-3	-8.63, -7.8, -7.5	Compounds showed strong, stable binding, suggesting potential for α-amylase inhibition.	rasayanjournal.co.in
Antiviral (COVID-19)	SARS-CoV-2 Main Protease (Mpro)	Suavissimoside R1	-8.19	Compound showed the best binding energy, superior to some commercial inhibitors.	researchgate.net
Antimalarial	Matrix metalloproteinase-9 (MMP9)	3-phenyl-2-Isoxazoline, 2-Dimethylamino-3'-methoxyacetophenone	Not specified	Compounds formed stable and favorable complexes, recommended as drug leads.	tmrjournals.com
Antibacterial	S. aureus & E. coli proteins (e.g., Gyrase B)	Various phytochemicals	-4.38 to -9.07	Identified multiple compounds with good binding affinities to essential bacterial enzymes.	tjnpr.orgresearchgate.net

Quantitative Structure-Activity Relationship (QSAR) Derivations

Quantitative Structure-Activity Relationship (QSAR) studies are computational methods that correlate the chemical structure of compounds with their biological activity. While the search results indicate that QSAR is a known methodology for analyzing natural products, specific QSAR models developed exclusively for a wide range of compounds from Lawsonia inermis are not extensively detailed in the provided literature. dntb.gov.uaresearchgate.net The application of QSAR remains a potential area for future research to systematically explore the large number of phytochemicals in this plant and to optimize their structures for enhanced therapeutic activity.

In Silico Prediction of Bioactivity and Molecular Target Interactions

In silico methods are widely used as a rapid and cost-effective approach to predict the pharmacological and toxicological profiles of compounds from medicinal plants like Lawsonia inermis. mdpi.com These computational tools can screen large libraries of phytochemicals for drug-likeness and predict their ADMET properties. tjnpr.orgresearchgate.net For example, virtual screening of 27 phytoconstituents from a henna extract identified 12 with favorable drug-like properties before they were subjected to more intensive docking analysis. openrepository.comdntb.gov.ua These predictive models are crucial for prioritizing compounds for further experimental testing and for gaining a preliminary understanding of their potential biological activities and molecular interactions. mdpi.comtmrjournals.com

Table of Mentioned Compounds

Genetic Diversity, Chemotype Variation, and Agronomic Research

Morphological and Genetic Characterization of Lawsonia inermis Germplasm

The study of Lawsonia inermis germplasm reveals considerable morphological and genetic variation, which is crucial for selecting elite varieties for oil production. Research conducted in various regions has focused on evaluating different genetic accessions based on key morphometric and yield-attributing traits.

Significant differences have been observed among various germplasms for characteristics such as plant height, leaf size, leaf area, total leaf dry weight, and the number of branches. ispgr.inresearchgate.netresearchgate.net For instance, a study evaluating henna germplasms in the semi-arid regions of Rajasthan, India, found substantial variability in dry leaf yield among 19 different accessions. researchgate.net In another extensive survey in South India, morphometric evaluation of 108 collections showed significant variation in leaf traits. ispgr.in These studies underscore that traits like leaf biomass are directly correlated with the potential yield of essential oil.

Genetic parameters such as the genotypic coefficient of variation (GCV) and phenotypic coefficient of variation (PCV) have been analyzed to understand the extent of genetic influence on these traits. Consistently, the PCV values are higher than the GCV values for most characters, indicating that environmental factors also play a role in their expression. researchgate.net High heritability coupled with high genetic advance has been noted for certain traits, suggesting that direct selection for these characteristics could be effective in breeding programs aimed at improving oil yield. researchgate.net

Cluster analysis based on these morphological and yield attributes has been used to group germplasms, revealing the diverse degree of relatedness among different accessions. researchgate.net This information is invaluable for selecting genetically distant parents for future hybridization programs to develop high-yielding varieties. An elite germplasm, for example, was identified in South India (CEP16) which demonstrated a total leaf dry weight of 99.76 g and a high lawsone content. ispgr.in

Table 1: Morphological and Yield Variation in Selected Lawsonia inermis Germplasms

Germplasm/ Accession	Trait	Value	Location of Study
CZ-RSPH-8	Dry Leaf Yield	Maximum among 19 accessions	Rajasthan, India
CZ-RSPH-9	Lawsone Content	2.33% (Highest)	Rajasthan, India
CEP16 ('elite')	Total Leaf Dry Weight	99.76 g	South India
Tafraoute Sidi Ali	Leaf Length	27.48 mm	Morocco
Tafraoute Sidi Ali	Leaf Width	10.92 mm	Morocco
Alnif	Leaf Length	23.41 mm	Morocco
Tazzarine	Leaf Length	21.64 mm	Morocco

Chemotypic Variation and Environmental Influences on Oil Composition

The chemical composition of the essential oil extracted from Lawsonia inermis leaves shows remarkable variation, leading to the identification of distinct chemotypes based on geographical origin and environmental conditions. essencejournal.comresearchgate.netresearchgate.net The profile of volatile organic compounds (VOCs) is significantly influenced by factors like climate, soil type, and abiotic stressors such as salinity. nih.govmdpi.commdpi.com

Analyses of essential oils from different parts of the world reveal that the dominant chemical constituents can vary dramatically.

Tunisia : An analysis of oil from Tunisian henna showed it was dominated by monoterpene hydrocarbons (81.40%), with major components being α-limonene (55.06%) and β–limonene (B3431351) (24.06%). nih.gov Another study on plants from Gabes, Tunisia, found the oil to be dominated by apocarotenoids (33.6%), with geranyl acetone (B3395972) (13.4%) as the main constituent. essencejournal.com

Nigeria : Oil from Nigerian henna leaves was found to have ethyl hexadecanoate (B85987) (24.4%), (E)-methyl cinnamate (B1238496) (11.4%), and isocaryophyllene (B31545) (8.1%) as major components. researchgate.net A different Nigerian sample was characterized by high levels of 1,8-cineole and α-pinene. essencejournal.com

Malaysia : The essential oil from Malaysian plants was dominated by non-terpene derivatives, with heptadecane, tetradecane, and hexadecane (B31444) being characteristic constituents. essencejournal.com

Nepal : Monoterpenes were the main class of constituents in oil from leaves originating in Nepal. essencejournal.com

This variation highlights the existence of distinct chemotypes. Multivariate analysis, such as Hierarchical Cluster Analysis (HCA) and Principal Component Analysis (PCA), has confirmed that oil samples from different regions, like Tunisia, Nigeria, and Malaysia, have significantly different chemical profiles. essencejournal.com

Environmental factors are a primary driver of this chemotypic variation. nih.gov For example, salt stress has been shown to alter the production of VOCs in L. inermis, leading to an increase in specific terpenoids, alkanes, and esters as an adaptive response. mdpi.com Similarly, factors like temperature, sunlight, and heat can cause changes in the chemical composition of plant extracts over time. nih.gov The highest dye content, for instance, is produced in plants grown in temperatures between 35°C and 45°C. umn.edu

Table 2: Geographic Variation in Major Chemical Constituents of Lawsonia inermis Leaf Essential Oil

Origin	Major Chemical Class	Dominant Compounds
Tunisia	Monoterpene Hydrocarbons / Apocarotenoids	α-limonene, β–limonene, Geranyl acetone
Nigeria	Non-terpene derivatives / Monoterpenes	Ethyl hexadecanoate, (E)-methyl cinnamate, 1,8-cineole, α-pinene
Malaysia	Non-terpene derivatives	Heptadecane, Tetradecane, Hexadecane
Nepal	Monoterpenes	Not specified

Sustainable Cultivation Practices and Yield Optimization Research for Oil Production

Optimizing the yield of Lawsonia inermis for oil production requires the implementation of specific and sustainable agronomic practices. Research has focused on various aspects of cultivation, from planting density to harvesting schedules, to maximize leaf biomass, which is the primary source of the essential oil.

Lawsonia inermis is a hardy, drought-tolerant perennial shrub well-suited to arid and semi-arid regions. It can thrive in saline soils and high-temperature conditions where many other crops fail. umn.edu Once established, a plantation can be sustained for 20-25 years. cazrienvis.nic.in

Key cultivation techniques for yield optimization include:

Planting Density : Studies have shown that a closer spacing of 30 cm x 30 cm results in the highest dry leaf yield. This dense planting is a traditional and effective practice. cazrienvis.nic.in

Land Preparation : Deep ploughing before the rainy season, followed by cross cultivation, creates optimal field conditions for transplanting saplings. cazrienvis.nic.in

Intercropping : To improve economic returns during the initial years of establishment, intercropping with leguminous crops like green gram or clusterbean is recommended. This practice can be done by planting one or two rows of the legume crop within a 1.2 m row spacing of henna or by adopting strip cropping. cazrienvis.nic.in

Harvesting : In established plantations, harvesting is typically done twice a year. pfaf.org In some regions, farmers may harvest up to three times a year, between June and November. nih.govresearchgate.net The timing and frequency of harvesting are critical for maximizing the yield of high-quality leaves.

Nutrient Management : While the crop is often grown with low inputs, the initial establishment cost can include the use of manure and compost to maintain soil fertility. umn.edu

These agrotechniques, particularly those focusing on plant spacing and sustainable practices like intercropping, are vital for creating a viable and profitable agri-enterprise centered on henna cultivation for oil production. umn.educazrienvis.nic.in

Table 3: Recommended Agronomic Practices for Lawsonia inermis Cultivation

Practice	Recommendation	Benefit
Climate	Tropical savannah and arid zones; thrives in 35-45°C	Maximizes dye and oil content
Soil	Tolerant of saline soils with high pH	Suitable for marginal lands
Plant Spacing	30 cm x 30 cm	Highest dry leaf yield
Intercropping	With leguminous crops (e.g., green gram)	Improved economic returns, nitrogen fixation
Harvesting	2-3 times per year (June-November)	Maximizes biomass yield

Conservation and Bioprospecting of Lawsonia inermis Genetic Resources for Enhanced Oil Yields

The conservation of Lawsonia inermis genetic resources is fundamental to the long-term improvement of this crop for oil production. The significant genetic variability present within the species provides a rich gene pool for bioprospecting—the systematic search for and evaluation of germplasm to identify elite plants with superior traits, such as high leaf biomass and high essential oil content. ispgr.in

Exploration surveys to collect and evaluate diverse germplasm are the first step in this process. By collecting cuttings from various geographical locations, researchers can establish germplasm banks for characterization. researchgate.net These collections are then evaluated for key traits, and superior individual plants are identified as "elite" or "plus" trees. For example, a study in South India successfully screened 108 collections to select a candidate elite plant (CEP16) that exhibited 100% higher lawsone content than the average of the sampled individuals and had the highest lawsone yield, a direct product of leaf biomass and lawsone concentration. ispgr.in

The identification of such elite germplasm is critical for future breeding programs. These selected plants can be used for mass multiplication to establish high-yielding plantations or as parent material in hybridization programs to combine desirable traits. ispgr.inresearchgate.net The ultimate goal is to develop new varieties with consistently high yields of essential oil, tailored to specific environmental conditions and market demands.

Conserving this genetic diversity in field gene banks or through other ex-situ methods ensures that these valuable genetic resources are available for future research and crop improvement efforts, safeguarding the potential of Lawsonia inermis as a source for valuable natural oils.

Analytical Methodologies for Quality Control and Standardization

Chromatographic Fingerprinting for Authenticity and Purity Assessment of Oil Fractions

Chromatographic fingerprinting serves as a definitive method for establishing the authenticity and purity of Lawsonia inermis alba oil. Techniques such as High-Performance Thin-Layer Chromatography (HPTLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are instrumental in creating a unique chemical profile of the oil.

HPTLC analysis, often coupled with densitometry, provides a rapid and reliable method for generating a "fingerprint" of the oil. nih.govresearchgate.net This technique allows for the simultaneous analysis of multiple samples, making it highly efficient for quality control. nih.gov The resulting chromatogram displays a characteristic pattern of bands, each corresponding to a specific compound or group of compounds. By comparing the HPTLC fingerprint of a sample to that of a certified reference standard of Lawsonia inermis, its identity can be confirmed. scielo.br This method is also highly effective in detecting adulteration with other botanicals, such as Cassia obovata or Indigofera tinctoria, as their distinct chemical profiles will be readily apparent in the chromatogram. nih.govscielo.brscielo.br

GC-MS analysis provides a more detailed separation and identification of the volatile and semi-volatile compounds present in the oil. This powerful technique separates the components of the oil based on their boiling points and then identifies them based on their mass spectra. Studies using GC-MS have identified numerous compounds in Lawsonia inermis seed oil, with unsaturated fatty acids like oleic and linoleic acid being major constituents. researchgate.net One analysis of the yellow aromatic oil from the seeds identified five major compounds, including 8-Octadecenoic acid, methyl ester (45.6%) and Pentadecanoic acid, 6-oxo, methyl ester (28.6%). researchgate.net Another GC-MS analysis of an essential oil from Lawsonia inermis identified Eugenol (17.61%), Hexadecenoic acid (15.07%), and Phytol (10.17%) as major components. amazonaws.com The presence and relative abundance of these and other minor compounds create a unique chemical signature for authentic this compound.

Table 1: Major Compounds Identified in Lawsonia inermis Seed Oil by GC-MS

Compound	Percentage (%)
8-Octadecenoic acid, methyl ester	45.6
Pentadecanoic acid, 6-oxo, methyl ester	28.6

This table is interactive. You can sort and filter the data.

Table 2: Major Components of Lawsonia inermis Essential Oil Identified by GC-MS

Compound	Percentage (%)
Eugenol	17.61
Hexadecenoic acid	15.07
Phytol	10.17
alpha-terpineol	8.36
Etherphenylvinyl	6.72
1,3-indandione	6.60
Oxirane-tetradecyl	6.20
Cis-hexahydro-8a-methyl1, 8-[2H, 8H]-nephthalenedione	5.60
Linalool (B1675412)	4.23

This table is interactive. You can sort and filter the data.

Spectroscopic Profiling for Component Quantification and Adulteration Detection

Spectroscopic techniques, including UV-Visible (UV-Vis) and Fourier-Transform Infrared (FTIR) spectroscopy, are valuable tools for the quantitative analysis of key components in this compound and for the detection of adulterants.

UV-Vis spectroscopy is particularly useful for quantifying chromophoric compounds, such as lawsone, the characteristic coloring agent in henna. mdpi.com The concentration of lawsone can be determined by measuring the absorbance of the oil extract at a specific wavelength and comparing it to a calibration curve prepared with a lawsone standard. This method is often employed in conjunction with High-Performance Liquid Chromatography (HPLC) for more precise quantification. mdpi.com

FTIR spectroscopy provides a rapid and non-destructive method for obtaining a "molecular fingerprint" of the oil. The FTIR spectrum reveals the presence of various functional groups (e.g., hydroxyl, carbonyl, C-H bonds) within the oil's chemical constituents. By comparing the FTIR spectrum of a sample to that of a reference standard, it is possible to verify its authenticity and detect the presence of foreign substances. Adulterants will introduce extraneous peaks or cause shifts in the characteristic peaks of the pure oil, signaling a deviation from the standard profile.

Method Validation for Robust Quantitative Analysis of Marker Compounds in Oil Extracts

To ensure the reliability and accuracy of quantitative data, the analytical methods used for marker compounds in this compound extracts must be rigorously validated. Method validation is a critical process that establishes the performance characteristics of an analytical procedure.

For HPLC methods used to quantify marker compounds like lawsone, validation parameters typically include linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). mdpi.comresearchgate.net

Linearity is assessed by analyzing a series of standard solutions of the marker compound at different concentrations to demonstrate a linear relationship between concentration and instrument response. For instance, a validated HPLC method for lawsone demonstrated linearity over a concentration range of 0.05–17.0 µg/mL with a high coefficient of determination (r² > 0.999). mdpi.com

Accuracy is determined by spiking a sample with a known amount of the marker compound and measuring the recovery. High recovery percentages indicate that the method accurately measures the true amount of the compound in the sample. mdpi.comresearchgate.net

Precision , expressed as the relative standard deviation (%RSD), measures the closeness of repeated measurements. Low %RSD values indicate that the method is precise and reproducible. mdpi.com

LOD and LOQ represent the lowest concentration of the marker compound that can be reliably detected and quantified, respectively. mdpi.comresearchgate.net

A validated HPLC method for the simultaneous quantification of eight marker compounds in henna, including lawsone, gallic acid, and quercetin, demonstrated good linearity, accuracy, and precision, making it suitable for quality assessment. researchgate.netscribd.com

Table 3: Validation Parameters for a Typical HPLC Method for Lawsone Quantification

Parameter	Value
Linearity Range (µg/mL)	0.05 - 17.0
Coefficient of Determination (r²)	> 0.999
Limit of Detection (LOD) (µg/mL)	0.02 - 0.06
Limit of Quantification (LOQ) (µg/mL)	0.08 - 0.20
Recovery (%)	96.07 - 101.69

This table is interactive. You can sort and filter the data.

Stability Studies and Elucidation of Degradation Kinetics of Bioactive Constituents within Oil Matrices

Stability studies are essential to determine the shelf-life of this compound and to understand how its bioactive constituents change over time under various storage conditions. These studies involve subjecting the oil to different environmental factors such as temperature, humidity, and light, and then analyzing the concentration of key marker compounds at specific time intervals.

The degradation kinetics of bioactive compounds, such as lawsone, can be elucidated by monitoring their concentration changes over time. This information helps in establishing appropriate storage conditions to minimize degradation and maintain the oil's efficacy. For example, studies have shown that the antifungal activity of Lawsonia inermis leaf extracts can be affected by physical factors like pH and temperature. The active principles were found to be more stable at a neutral pH. nih.gov While some studies report stability of bioactive components over a range of temperatures, others indicate a reduction in activity at higher temperatures. nih.gov

Extraction methods can also influence the stability and yield of bioactive compounds. For instance, while supercritical carbon dioxide extraction is selective for non-polar compounds, it results in low recovery of lawsone. researchgate.net Conversely, microwave-assisted hydrothermal extraction at 120°C for a short duration can yield a high recovery of lawsone, but higher temperatures and longer extraction times can lead to its degradation. researchgate.net Understanding these degradation pathways is crucial for optimizing both the extraction process and the long-term storage of the oil to preserve its valuable chemical constituents.

Novel Research Avenues and Biotechnological Applications Non Clinical

Exploration of Oil Constituents in Agricultural Biopesticide and Crop Protection Research

The chemical constituents of Lawsonia inermis oil and extracts have demonstrated significant potential as natural alternatives to synthetic pesticides for crop protection. Research has highlighted both the antifungal and insecticidal properties of these compounds, offering promising avenues for the development of eco-friendly biopesticides.

Antifungal Activity: Ethanolic extracts from L. inermis have shown notable antifungal effects against various phytopathogenic fungi, suggesting their use as a natural agent to protect crops. scispace.com Studies have documented the plant's strong fungitoxicity, which is non-phytotoxic to the host plant. scispace.com For instance, extracts have been effective against spore germination of Drechslera oryzae, a pathogen affecting rice. scispace.com Furthermore, aqueous leaf extracts have demonstrated antifungal potential against eight key species of Aspergillus isolated from sorghum, maize, and paddy seed samples. scispace.com The antifungal activity extends to pathogens like Aspergillus flavus, A. ochraceus, and Penicillium species. plantarchives.org The primary compound responsible for much of this activity is lawsone, which has been identified as a significant antifungal antibiotic. scispace.com

Insecticidal and Antiparasitic Activity: Research has confirmed the potent insecticidal effects of L. inermis extracts against significant agricultural pests. Laboratory studies on the cotton leafworm, Spodoptera littoralis, revealed that henna extracts can block larval development and cause irreversible physiological damage, indicating potential for bio-insecticide development in integrated pest management programs. ekb.eg The essential oil has also been proven effective against the white scale (Parlatoria blanchardi), a major pest of date palms, causing high mortality rates among its larval and adult stages. ijper.org The plant's ethanolic and methanolic extracts have also shown dose-dependent anthelmintic (antiparasitic) activity. nih.gov The insecticidal action is attributed to a variety of bioactive compounds, including naphthoquinones and coumarins, which interfere with essential physiological processes in insects. ekb.eg

Pest/Pathogen	Plant Extract/Oil	Observed Effect	Reference
Spodoptera littoralis (Cotton leafworm)	Henna Leaf Extracts	Blocked larval development; caused physiological damage.	ekb.eg
Parlatoria blanchardi (White scale)	Henna Essential Oil (20% conc.)	High mortality in larvae and adults.	ijper.org
Drechslera oryzae	Ethanol (B145695), Methanol (B129727), Aqueous Leaf Extracts	Inhibited spore germination.	scispace.com
Aspergillus species (from seeds)	Aqueous Leaf Extract	Antifungal potential against eight species.	scispace.com
Microsporum gypseum, Trichophyton mentagrophytes	Bark Extract	Absolute toxicity; broad fungitoxic spectrum.	scispace.com

Investigation into the Development of Bio-based Materials and Renewable Chemical Feedstocks from Lawsonia inermis Oil Byproducts

In the quest for sustainable alternatives to fossil fuels and petrochemicals, Lawsonia inermis is emerging as a valuable source of renewable feedstocks. industryintel.com Research is focused on converting its biomass and oil into biofuels and valuable chemical intermediates, contributing to a circular bioeconomy. industryintel.com

Biofuel Production: Studies have investigated the use of biofuel derived from Lawsonia inermis oil in diesel engines. researchgate.net Through a process of transesterification, henna oil is converted into henna methyl esters (biodiesel). researchgate.net When blended with pure diesel in various proportions (e.g., B10, B20, B30), this biofuel has been tested for engine performance and emissions. researchgate.net Results indicated that at full engine load, blends like B30 showed a 3.67% higher exhaust gas temperature and a 2.86% increase in NOx emissions compared to pure diesel, while brake thermal efficiency was also higher. researchgate.net This line of research positions L. inermis as a viable non-food feedstock for the production of second-generation biofuels.

Renewable Chemical Feedstocks: Beyond fuel, henna biomass can be transformed into valuable chemical building blocks. One study demonstrated that raw henna biomass can be used as a fermentation substrate to produce high yields of volatile fatty acids (VFAs) under mild alkaline conditions. ncsu.edu The process yielded 0.31 grams of VFAs per gram of henna biomass, a rate comparable to other types of biomass that require significant pretreatment. ncsu.edu Acetate was the primary VFA produced, accounting for 69% to 82% of the chemical oxygen demand (COD) fraction. ncsu.edu The soluble lawsone present in the fermentation system is believed to act as an electron mediator, enhancing the process. ncsu.edu VFAs are crucial platform chemicals used in the synthesis of bioplastics, pharmaceuticals, and other high-value products. The plant has also been noted for its potential in creating biofertilizers. plantarchives.org

Advanced Delivery System Research for Bioactive Oil Constituents (e.g., Nano-formulations for targeted experimental delivery)

To overcome challenges like poor water solubility and limited bioavailability of the bioactive compounds in Lawsonia inermis oil, researchers are developing advanced delivery systems using nanotechnology. researchfloor.orgnih.gov These nano-formulations aim to enhance the stability, permeability, and therapeutic efficacy of these compounds. nih.govazonano.com

Nano-formulations for Enhanced Efficacy: Several types of nanocarriers have been successfully used to encapsulate henna-derived compounds.

Niosomes: Lawsone-loaded niosomes have been developed to improve the stability, bioavailability, and sustained release of the compound. nih.govazonano.com This formulation significantly enhanced in vitro antitumor activity against MCF-7 cells, demonstrating the potential of nanocarriers to improve therapeutic outcomes. nih.govazonano.com

Nanoemulsions: A nanoemulsion formulation of L. inermis extract, rich in phenolic compounds like catechin (B1668976) and ellagic acid, showed superior antimicrobial activity against food-borne pathogens such as E. coli and B. cereus when compared to the bulk extract. researchgate.net Nanoemulsions are effective systems for delivering hydrophobic bioactive compounds. researchgate.net

Nanoparticles: Silver nanoparticles synthesized using L. inermis extract have exhibited potent adulticidal activity against human head lice (Pediculus humanus capitis), showcasing another application of nanotechnology in pest control. mdpi.com Additionally, nano-formulations of the plant's leaves have shown higher activity against aspirin-induced ulcers in animal models compared to standard extracts. nih.gov

These advanced delivery systems not only improve the physical characteristics of the bioactive compounds but also allow for more targeted and controlled release, maximizing their potential in various applications. nih.gov

Research into Natural Dyeing Properties and Industrial Applications Beyond Conventional Cosmetic Use (e.g., textile industry)

The primary coloring agent in Lawsonia inermis, lawsone (2-hydroxy-1,4-naphthoquinone), has a long history of use in cosmetics, but its application as a natural dye for industrial purposes, particularly in the textile sector, is a significant area of modern research. researchgate.netetflin.comjuniperpublishers.com The push for sustainable and non-toxic alternatives to synthetic dyes has renewed interest in henna's dyeing capabilities. primescholars.com

Textile Dyeing: Lawsonia inermis extract is an effective natural dye for a variety of textile fibers.

Natural Fibers: It has been successfully used to dye wool and silk, imparting orange to brown colors with good color fastness. researchgate.netjuniperpublishers.com The highest uptake on wool occurs at a pH of 3. juniperpublishers.com Studies on cotton and silk fabrics have shown that the use of different mordants can alter the final color, and the resulting dyed fabrics exhibit good wash, rubbing, and light fastness. researchgate.netprimescholars.com

Synthetic Fibers: A novel and eco-friendly approach has been developed for dyeing polyester (B1180765) fiber with henna dye without the use of hazardous metallic mordants. doaj.orgd-nb.info This process, conducted at elevated temperatures, results in excellent fastness ratings against washing and perspiration, and the fiber's surface structure remains unchanged. doaj.orgd-nb.info Henna-dyed cotton also shows good UV absorbency. researchgate.net

Other Industrial Applications: Beyond textiles, henna extracts have been investigated for other industrial uses. Research has shown that henna extracts can act as a natural corrosion inhibitor for various metals, including mild steel, stainless steel, nickel, zinc, and aluminum. juniperpublishers.commdpi.com Studies confirm that an aqueous extract of henna leaves can effectively inhibit the corrosion of mild steel in acidic environments. mdpi.com This opens up a completely new market for Lawsonia inermis byproducts in industrial maintenance and materials protection.

Application	Material	Key Findings	Reference(s)
Textile Dyeing	Wool, Silk	Orange to brown colors obtained; good fastness.	researchgate.netjuniperpublishers.com
Textile Dyeing	Cotton	Good color fastness (rating of 4); good UV absorbency.	researchgate.net
Textile Dyeing	Polyester	Can be dyed without metallic mordants; excellent fastness ratings.	doaj.orgd-nb.info
Corrosion Inhibition	Mild Steel	Extract acts as a good corrosion inhibitor in acidic solutions.	mdpi.com
Corrosion Inhibition	Steel, Nickel, Zinc, Aluminum	Henna extracts studied as a corrosion prevention agent.	juniperpublishers.com

Future Research Trajectories and Academic Perspectives

Integration of Omics Technologies (Genomics, Proteomics, Metabolomics) for Comprehensive Understanding of Oil Biosynthesis and Activity

The scientific community is increasingly turning to "omics" technologies to unravel the complexities of medicinal plants, and Lawsonia inermis is no exception. A deeper understanding of the biosynthesis of its valuable oil and the full spectrum of its biological activities can be achieved through the integrated application of genomics, proteomics, and metabolomics.

Genomics: While a complete reference genome for Lawsonia inermis is not yet available, preliminary studies have begun to explore its genetic diversity. For instance, research utilizing molecular markers like Random Amplified Polymorphic DNA (RAPD) and Inter-Simple Sequence Repeats (ISSR) has been employed to assess the genetic relationships within L. inermis germplasm. idpan.poznan.pl Such studies are crucial for identifying genetically diverse plant lines that may exhibit varied oil compositions and yields. Furthermore, transcriptome analysis of micropropagated Lawsonia inermis has revealed the upregulation of secondary metabolite pathways, including the biosynthesis of steroid hormones, providing initial insights into the genetic regulation of valuable compound production. researchgate.net Future genomic and transcriptomic studies are essential to identify and characterize the specific genes and enzyme families responsible for the synthesis of key components of Lawsonia inermis alba oil. This knowledge can then be applied to metabolic engineering efforts to enhance the production of desirable compounds.

Proteomics: The study of the proteome, the complete set of proteins expressed by an organism, offers a direct window into the functional machinery of the plant's cells. Proteomic analysis of Lawsonia inermis can identify the enzymes and regulatory proteins directly involved in the biosynthetic pathways of the oil's constituents. For example, a study on the effect of henna on Escherichia coli utilized polyacrylamide gel electrophoresis to observe alterations in the bacterial protein pattern, demonstrating the potential of proteomics to understand the plant's antimicrobial mechanisms. arabjchem.org Applying similar techniques to L. inermis itself, particularly in the tissues where the oil is produced, will be critical in elucidating the enzymatic steps of oil synthesis.

Metabolomics: Metabolomics, the comprehensive analysis of all metabolites within a biological system, provides a snapshot of the plant's chemical phenotype. This approach is invaluable for characterizing the complete chemical profile of this compound beyond its major components. Comparative metabolic profiling has been successfully used to differentiate between related plant species and to identify bioactive compounds. mdpi.com A metabolomics-based approach applied to L. inermis oil could lead to the discovery of novel compounds with significant biological activities. Furthermore, studies have already utilized metabolomics to investigate the effects of L. inermis in biological systems, such as in rat plasma to understand its effects in cervicitis. nih.gov This highlights the power of metabolomics not only in characterizing the oil but also in understanding its pharmacological effects.

The integration of these omics technologies will provide a holistic view of this compound, from the genetic blueprint to the final chemical composition and biological function. This comprehensive understanding is a prerequisite for the targeted breeding, metabolic engineering, and development of novel applications for this valuable natural product.

Promotion of Interdisciplinary Collaborative Research Frameworks for Holistic Investigation

The multifaceted nature of this compound, with its diverse chemical composition and wide range of potential applications, necessitates a shift towards more interdisciplinary and collaborative research frameworks. A holistic investigation that spans from fundamental plant science to applied clinical research is essential to fully realize its potential.

Collaborative projects that bring together experts from various fields are crucial. For instance, the "InnCoCells" project, a European collaborative initiative, aims to develop sustainable cosmetic ingredients from plants through a partnership of 17 entities from 11 countries. ecomaat.com This project serves as an excellent model for future research on this compound, where botanists, chemists, pharmacologists, and industrial partners work in concert. Similarly, the establishment of collaborative research laboratories, such as the one between DIC and AIST for sustainable materials, demonstrates a commitment to integrating academic and industrial expertise to develop bio-based products. dic-global.com

Such frameworks can foster innovation by combining different perspectives and methodologies. For example, a collaboration between material scientists and pharmacologists could explore the development of novel drug delivery systems incorporating this compound, leveraging its inherent biological activities. Research has already demonstrated the use of L. inermis extract in the green synthesis of nanoparticles, indicating its potential in nanotechnology. nih.gov Furthermore, interdisciplinary studies have explored its use as a natural dye in histopathology, showcasing its potential beyond traditional applications. ejmjih.com

By breaking down the silos between different scientific disciplines, researchers can tackle complex questions more effectively. A holistic approach that integrates traditional knowledge with modern scientific validation is also paramount. wjpmr.com Collaborative frameworks that include ethnobotanists and local communities can provide valuable insights into the traditional uses of Lawsonia inermis, guiding scientific inquiry and ensuring that research is culturally sensitive and ethically sound. The future of this compound research lies in these synergistic partnerships that can accelerate discovery and translation into real-world applications.

Addressing Critical Knowledge Gaps and Identifying Emerging Research Questions in Lawsonia inermis-Derived Oil Science

Despite a long history of traditional use and a growing body of scientific research, several critical knowledge gaps and emerging research questions remain in the study of Lawsonia inermis-derived oil. Addressing these will be pivotal for its future development and application.

Standardization and Quality Control: A significant challenge in the field is the lack of standardized extraction procedures and quality control for Lawsonia inermis oil. wjpmr.com The chemical composition of the oil can vary depending on factors such as the geographical origin of the plant, cultivation conditions, and extraction methods. researchgate.net This variability poses a challenge for consistent and reliable research outcomes and for the development of standardized commercial products. Future research must focus on developing and validating standardized protocols for extraction and chemical profiling to ensure the quality and consistency of the oil.

Elucidation of Bioactive Components and Mechanisms of Action: While the major components of this compound have been identified, a comprehensive understanding of all its bioactive constituents and their mechanisms of action is still lacking. Many studies have reported on the pharmacological activities of crude extracts, but further investigation is needed to isolate and characterize the specific compounds responsible for these effects. For instance, while the oil has shown promise as an antileishmanial agent, the active compounds have not been fully investigated. medwinpublishers.com Mechanistic studies are also needed to understand how the oil exerts its various biological effects at the molecular and cellular levels.

Clinical Validation and Therapeutic Potential: Although preclinical studies have demonstrated a wide range of pharmacological activities for Lawsonia inermis and its extracts, there is a need for more extensive and rigorous clinical trials to validate these findings in humans. wjpmr.comthepharmajournal.com For example, while traditional use and some studies suggest its potential in managing conditions like cervicitis, more robust clinical evidence is required. nih.govkneopen.com Future research should focus on well-designed clinical trials to establish the efficacy and safety of this compound for specific therapeutic applications.

Emerging Research Questions:

What is the full spectrum of minor and trace compounds in this compound, and what are their potential synergistic effects?

What are the specific molecular targets of the bioactive compounds in the oil?

How can modern agricultural and biotechnological approaches be used to enhance the yield and quality of the oil?

What are the potential applications of the oil in novel areas such as green chemistry, nanotechnology, and as a natural alternative in various industrial processes? mdpi.com

How can the traditional knowledge surrounding the use of Lawsonia inermis be integrated with modern scientific research to guide the development of new products and applications?

Addressing these knowledge gaps and pursuing these emerging research questions will be crucial for unlocking the full potential of this compound as a valuable natural resource for a variety of scientific and commercial applications.

Q & A

Basic Research Questions

Q. What methodologies are recommended for identifying and quantifying key bioactive compounds in Lawsonia inermis alba oil?

• Answer : Use hydrodistillation or solvent extraction (e.g., petroleum ether) followed by GC/MS analysis for volatile compounds . For non-volatile phytochemicals (e.g., flavonoids, naphthoquinones), employ HPLC or column chromatography with UV-Vis detection . Validate results using calibration curves and standardized protocols (e.g., Agilent 7890A GC system with Mass-Hunter software) .

Q. How can researchers optimize extraction protocols for Lawsonia inermis alba oil to ensure reproducibility?

• Answer : Standardize drying conditions (e.g., 105°C for bark powder) and solvent ratios (e.g., 4g bark powder in 100ml petroleum ether) . Document variables like extraction time, temperature intervals (e.g., LA I–LA V fractions via Buchi glass oven), and agitation frequency .

Q. What in vitro assays are validated for assessing the antibacterial and antifungal activity of Lawsonia inermis alba oil?

• Answer : Use disc diffusion assays for preliminary screening and determine minimal inhibitory concentration (MIC) via semisolid agar susceptibility testing . Compare results against positive controls (e.g., fluconazole for antifungal activity) and reference strains like Trichophyton rubrum .

Advanced Research Questions

Q. How should researchers address contradictory data on the cytotoxic effects of Lawsonia inermis alba oil across different cell lines?

• Answer : Conduct dose-response studies (e.g., 10–100 µg/mL) on multiple cell lines (e.g., Hep-G2, MCF7) to identify cell-specific sensitivities . Use apoptosis markers (e.g., caspase-3 activation) and compare with previous studies to contextualize mechanisms .

Q. What experimental designs are suitable for evaluating the synergistic effects of Lawsonia inermis alba oil with other therapeutic agents?

• Answer : Apply factorial designs (e.g., 2x2 matrix) to test combinations (e.g., octreotide + Lawsonia extract) and analyze interactions via ANOVA . Use regression models to quantify synergistic indices (e.g., Chou-Talalay method) .

Q. How can researchers reconcile discrepancies in reported MIC values for Lawsonia inermis alba oil against dermatophytes?

• Answer : Standardize inoculum density (e.g., 1x10⁶ CFU/mL) and growth media (e.g., Sabouraud dextrose agar). Perform meta-analyses of existing data (e.g., Scopus, PubMed) to identify confounding variables like oil fraction purity .

Methodological Challenges & Data Interpretation

Q. What statistical approaches are recommended for analyzing dose-dependent antioxidant activity in Lawsonia inermis alba oil?

• Answer : Use nonlinear regression (e.g., log-logistic models) to calculate EC₅₀ values. Validate with DPPH or ABTS assays and report confidence intervals . Compare with reference antioxidants (e.g., ascorbic acid) .

Q. How should researchers validate the safety profile of Lawsonia inermis alba oil in preclinical models?

• Answer : Conduct acute toxicity studies (OECD guidelines) in rodents, monitoring liver enzymes (e.g., ALT, AST) and renal biomarkers. Cross-reference with historical data on hepatoprotective effects (e.g., CCl₄-induced damage models) .